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Performance Comparison of Medical PVC Plasticizers

The table below summarizes the comparative performance of DEHP and its alternatives based on key parameters, with

lower scores indicating better performance [1].

Long-
. Efficiency Relative - Chemical g . . RBC Total
Plasticizer Compatibility . Term Migration . .
Factor Cost Resistance . Hemolysis Points
Aging
DEHP 2 1 3 3 3 3 1 16
TOTM 5 4 1 1 1 1 4 17
DINCH 5 3 3 3 3 3 2 22
DOTP/DEHT 4 1 3 3 3 4 4 22
BTHC 7 7 2 2 2 2 3 25
ATBC 2 5 6 6 6 6 6 37
DOA 1 6 7 6 7 7 6 40

Here are the key characteristics of the main alternatives:

e TOTM (Trioctyl Trimellitate): Ranked as the best overall alternative, TOTM excels in chemical resistance, low
migration, and long-term aging due to its high molecular weight and low volatility. Its drawbacks are lower
efficiency (more is needed for the same softness) and a poorer score for red blood cell hemolysis [1]. It may also

contain trace DEHP contamination [2].
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« DINCH (Di-isononyl cyclohexane): This plasticizer is considered a good option for blood storage applications
as it performs best in preventing RBC hemolysis. However, it may have supply limitations and some studies
suggest it could cause physiological and metabolic toxicity in aquatic organisms [1].

e DOTPIDEHT (Di-octyl terephthalate): A strong general-purpose alternative, DOTP offers a low cost and
excellent toxicological profile. Its main weaknesses are lower migration resistance and a higher potential for
RBC hemolysis compared to DEHP [1] [2].

o Citrate-based (ATBC, BTHC): These are bio-based and biodegradable plasticizers. BTHC is often used for
blood storage, but both citrate-based options tend to have high cost and lower performance in several
parameters, particularly ATBC [1].

Experimental Evaluation Workflow

The diagram below outlines the key stages and parameters for a comprehensive plasticizer evaluation, synthesizing the

metrics from the search results [1].
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Diagram Title: Plasticizer Performance Evaluation Workflow
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Insights for Researchers

Based on the analysis, here are some key considerations for selecting a plasticizer:

e There is no universal "best" plasticizer. The choice depends heavily on the specific application. For instance,
DINCH may be preferred for blood-contact devices, while TOTM might be better for drug infusion systems
requiring high chemical resistance [1].

¢ Weigh multiple factors. Decision-making should balance efficiency, cost, toxicology, and specific
performance parameters like migration resistance and hemolysis potential [1] [2].

o Be aware of potential "regrettable substitutions"”. Some alternative plasticizers show potential for endocrine
disruption and ecological toxicity, highlighting the need for thorough safety profiling [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.kmedhealth.com/comparison-of-various-plasticizers-in-medical-pvc-materials/
https://www.kmedhealth.com/comparison-of-various-plasticizers-in-medical-pvc-materials/
https://www.plasticstoday.com/medical/what-is-the-best-alternative-to-dehp-for-medical-grade-pvc-that-depends
https://pmc.ncbi.nlm.nih.gov/articles/PMC11566117/
https://www.smolecule.com/products/s1511955?utm_src=pdf-custom-synthesis
https://www.kmedhealth.com/comparison-of-various-plasticizers-in-medical-pvc-materials/
https://www.plasticstoday.com/medical/what-is-the-best-alternative-to-dehp-for-medical-grade-pvc-that-depends
https://pmc.ncbi.nlm.nih.gov/articles/PMC11566117/
https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-vs-dehp-plasticizer-performance
https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-vs-dehp-plasticizer-performance
https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-vs-dehp-plasticizer-performance
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1511955?utm_src=pdf-bulk
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United States
Your Ultimate Destination for Small-Molecule (aka. smolecule)
Compounds, Empowering Innovative Research Solutions Phone: (512) 262-9938
Beyond Boundaries. Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

